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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical in vitro and in vivo
studies of MIK-665 (also known as S64315), a potent and selective inhibitor of the anti-
apoptotic protein Myeloid Cell Leukemia 1 (Mcl-1). Mcl-1 is a key member of the B-cell
lymphoma 2 (Bcl-2) family of proteins and its overexpression is a common survival mechanism
for various cancer cells, making it a compelling target for therapeutic intervention.[1][2] This
document summarizes key quantitative data, details experimental methodologies, and
visualizes the underlying signaling pathways and experimental workflows.

Core Efficacy and Potency Data

MIK-665 has demonstrated significant potency and selectivity for Mcl-1 in a variety of
preclinical models. The following tables summarize the key quantitative findings from in vitro
and in vivo studies.

In Vitro Potency and Efficacy
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Cell Line/Assay

Parameter Value . Reference
Condition

Ki (human Mcl-1) 0.048 nM Cell-free assay [3]

Ki (Mcl-1) 1.2 nM Cell-free assay [4]

IC50 (MCL1) 1.81 nM Not specified [5]
H929 multiple

IC50 (H929 cells) 250 nM [5]

myeloma cells

In Vivo Anti \ctivi

Animal Model Dosing Regimen Outcome Reference

Potent and dose-

dependent apoptotic

Hematological tumor and antitumor
_ Intravenous
models (mice and o ) response; Complete [3]
administration )
rats) regression of

established tumors at

well-tolerated doses.

Various xenograft o )
) In combination with Complete and durable
models (mice and ) [6]
ts) BCL201/S55746 antitumor responses.
rats

Mechanism of Action and Signaling Pathway

MIK-665 functions by binding to and inhibiting the activity of Mcl-1, an anti-apoptotic protein.[1]
This inhibition leads to the activation of the intrinsic apoptosis pathway in a BAX/BAK-
dependent manner.[3] The diagram below illustrates the proposed signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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